Cas no 70918-54-6 ((2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid)

• Product Name: (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid
• CAS No: 70918-54-6
• MF: C₉H₈O₄
• MW: 180.157423019409
• MDL: MFCD00239408
• CID: 59159
• PubChem ID: 57646994
• Update Time: 2025-04-19

(2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1,4-Benzodioxane-2-carboxylic acid
• (S)-2,3-Dihydro-benzo[1,4]dioxine-2-carboxylic acid
• (S)-2,3-Dihydrobenzo[1,4]dioxine-2-carboxylic Acid
• (2S)-2,3-Dihydro-1,4-Benzodioxine-2-Carboxylic Acid
• (S)-1,4-Benzodioxan-2-CarboxylicAcid
• (S)-2,3-Dihydro-1,4-benzodioxin-2-carboxylic acid
• 0JD
• 2,3-dihydrobenzo[b][1,4]dioxin-2-carboxylic acid
• 2,3-dihydrobenzo[b][1,4]dioxine-2-carboxylicacid
• AS-37656
• CS-W017222
• N-acetyl-dl-phenylalanine crystalline
• A9323
• 4g5f
• (3S)-2,3-dihydro-1,4-benzodioxine-3-carboxylic acid
• DTXSID20350736
• (S)-1,4-Benzodioxan 2-carboxylic acid
• (s)-1,4-benzodioxan-2-carboxylic
• (S)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxylic acid
• 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, (2S)-
• Q27451120
• HMBHAQMOBKLWRX-QMMMGPOBSA-N
• MFCD00239408
• AKOS015855844
• AKOS015899815
• 70918-54-6
• SCHEMBL1300333
• 4de5
• (S)-1,4-Benzodioxane-2-carboxylic acid, >=97.0% (sum of enantiomers, GC)
• AMY21353
• AC-30246
• (2S)-2,3-Dihydro-1,4-benzodioxin-2-carboxylic acid
• (S)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxylic acid;(S)-1,4-Benzodioxane-2-carboxylic acid
• (S)-1,4-Benzodioxane-2-carboxylicacid
• DB-003144
• DTXCID60301803
• 634-733-8
• (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid

• MDL： MFCD00239408
• Inchi： 1S/C9H8O4/c10-9(11)8-5-12-6-3-1-2-4-7(6)13-8/h1-4,8H,5H2,(H,10,11)/t8-/m0/s1
• InChI Key： HMBHAQMOBKLWRX-QMMMGPOBSA-N
• SMILES： O1C2C=CC=CC=2OC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 180.04200
• Monoisotopic Mass: 180.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.4±0.1 g/cm3
• Melting Point: 96-99 °C
• Boiling Point: 347.2±41.0 °C at 760 mmHg
• Flash Point: 145.4±21.1 °C
• PSA: 55.76000
• LogP: 0.91100
• Specific Rotation: -83 º (c=1.5% in chloroform)
• Optical Activity: [α]20/D −83±2°, c = 1.5% in chloroform
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes